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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

cat. No.: B139472

An In-depth Technical Guide to the Thermochemical Properties of Methyl (R)-(+)-lactate

Introduction

Methyl (R)-(+)-lactate (CAS 17392-83-5) is a chiral ester of lactic acid, a key intermediate in
various chemical and pharmaceutical syntheses.[1] Its stereochemical purity makes it a
valuable building block for the asymmetric synthesis of complex molecules, particularly active
pharmaceutical ingredients (APIs).[1] Furthermore, it serves as a monomer for the production
of biodegradable polymers like polylactic acid (PLA) and is explored as a green solvent.[2] A
thorough understanding of its thermochemical properties is crucial for process design, safety,
and optimization in its various applications. This guide provides a comprehensive overview of
the available thermochemical data, the experimental protocols for their determination, and
visualizations of relevant workflows and applications.

Thermochemical Data

The thermochemical properties of Methyl (R)-(+)-lactate have been determined through
various experimental and computational methods. The following tables summarize the key
guantitative data available in the literature.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value (kJ/mol) Method Reference
Standard Molar )
) Combustion
Enthalpy of Formation  -603.2+1.1 ) [1](--INVALID-LINK--)
o Calorimetry
(liquid)
Standard Molar
Enthalpy of o
T 53.5+0.4 Transpiration Method [1](--INVALID-LINK--)
Vaporization (298.15
K)
Standard Molar Derived from liquid
Enthalpy of Formation  -549.7 + 1.2 and vaporization [1](--INVALID-LINK--)

(gas)

enthalpies

Standard Gibbs Free

Energy of Formation

(gas)

Not Reported

Table 2: Other Physical and Thermochemical Properties

Property Value

Molecular Formula C4H803
Molecular Weight 104.10 g/mol
Boiling Point 144-145 °C
Density 1.09 g/mL at 25 °C

Ideal Gas Heat Capacity (Cp,gas)

Data not available in the provided search

results.

Standard Entropy (S°)

Data not available in the provided search

results.

Experimental Protocols
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The determination of the thermochemical data presented above relies on precise experimental
techniques. The following sections detail the methodologies for combustion calorimetry and the
transpiration method.

High-Precision Combustion Calorimetry

This method is used to determine the standard molar enthalpy of formation of liquid Methyl (R)-
(+)-lactate.

Principle: The energy of combustion of a known mass of the substance is measured in a bomb
calorimeter. From this, the standard enthalpy of combustion is calculated, which is then used to
derive the standard enthalpy of formation using Hess's law.

Detailed Protocol:

Sample Preparation: A sample of high-purity Methyl (R)-(+)-lactate is weighed accurately
into a crucible. The purity of the sample is typically verified by gas chromatography.

» Bomb Preparation: The crucible is placed in a stainless steel bomb. A known length of fuse
wire is attached to the electrodes, with the wire in contact with the sample. The bomb is then
sealed and pressurized with pure oxygen to approximately 3 MPa.

o Calorimeter Assembly: The sealed bomb is placed in a calorimeter bucket containing a
precisely measured quantity of water. The calorimeter is assembled with a stirrer and a
temperature measuring device (e.g., a platinum resistance thermometer).

o Temperature Equilibration: The stirrer is started, and the system is allowed to reach thermal
equilibrium. The initial temperature is recorded over a period of time to establish a baseline.

« Ignition: The sample is ignited by passing an electric current through the fuse wire.

o Temperature Measurement: The temperature of the water in the calorimeter is recorded at
regular intervals until it reaches a maximum and then begins to cool.

o Data Analysis: The corrected temperature rise is determined by accounting for heat
exchange with the surroundings. The energy equivalent of the calorimeter is determined
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separately by combusting a standard substance with a known enthalpy of combustion, such
as benzoic acid.

o Calculations: The standard enthalpy of combustion is calculated from the corrected
temperature rise, the energy equivalent of the calorimeter, and the mass of the sample.
Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the
bomb) and the heat of combustion of the fuse wire.

» Enthalpy of Formation Calculation: The standard molar enthalpy of formation is calculated
from the standard enthalpy of combustion using the known standard enthalpies of formation
of the combustion products (CO2 and H20).

Transpiration Method

This method is employed to measure the vapor pressure of Methyl (R)-(+)-lactate at different
temperatures, which is then used to determine the standard molar enthalpy of vaporization.

Principle: A stream of an inert carrier gas is passed over the liquid sample at a constant
temperature and flow rate, slow enough to ensure saturation of the gas with the vapor of the
substance. The amount of vapor transported is determined, and from this, the vapor pressure is
calculated.

Detailed Protocol:

o Apparatus Setup: A thermostatically controlled chamber houses a saturator containing the
liquid Methyl (R)-(+)-lactate. An inert carrier gas (e.g., nitrogen or argon) is passed through
the saturator at a precisely controlled flow rate.

e Sample Loading: The saturator is filled with a sufficient amount of the purified liquid sample.

e Equilibrium and Saturation: The system is allowed to reach thermal equilibrium at the desired
temperature. The carrier gas flow is initiated at a rate that ensures equilibrium between the
liquid and vapor phases, meaning the gas becomes saturated with the sample's vapor.

e Vapor Collection: The vapor-laden gas stream exits the saturator and passes through a
condenser or a trap where the vapor is collected. The total volume of the carrier gas that has
passed through the system is measured.
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» Quantification: The mass of the condensed vapor is determined gravimetrically.

e Vapor Pressure Calculation: The partial pressure of the substance in the saturated gas
stream (which is equal to its vapor pressure at that temperature) is calculated using the ideal
gas law, based on the mass of the transported substance, the total volume of the gas, and
the temperature.

o Temperature Dependence: The experiment is repeated at several different temperatures to
obtain a series of vapor pressure-temperature data points.

o Enthalpy of Vaporization Calculation: The standard molar enthalpy of vaporization is
determined from the temperature dependence of the vapor pressure using the Clausius-
Clapeyron equation.

Visualizations
Experimental Workflow for Thermochemical Data
Determination

The following diagram illustrates the workflow for the experimental determination of the
thermochemical properties of Methyl (R)-(+)-lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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